Cas no 2680520-91-4 ((2S)-1-acetyl-4-{bicyclo[1.1.1]pentan-1-yl}pyrrolidine-2-carboxylic acid)

• Product Name: (2S)-1-acetyl-4-{bicyclo[1.1.1]pentan-1-yl}pyrrolidine-2-carboxylic acid
• CAS No: 2680520-91-4
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5827337
• PubChem ID: 165939149
• Update Time: 2025-10-20

(2S)-1-acetyl-4-{bicyclo[1.1.1]pentan-1-yl}pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28274294
• (2S)-1-acetyl-4-{bicyclo[1.1.1]pentan-1-yl}pyrrolidine-2-carboxylic acid
• 2680520-91-4

• Inchi： 1S/C12H17NO3/c1-7(14)13-6-9(2-10(13)11(15)16)12-3-8(4-12)5-12/h8-10H,2-6H2,1H3,(H,15,16)/t8?,9?,10-,12?/m0/s1
• InChI Key： AWIYRQCFSPDUPY-YZHSWQFHSA-N
• SMILES： OC([C@@H]1CC(CN1C(C)=O)C12CC(C1)C2)=O

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.6Ų

Additional information on (2S)-1-acetyl-4-{bicyclo[1.1.1]pentan-1-yl}pyrrolidine-2-carboxylic acid

Introduction to (2S)-1-acetyl-4-{bicyclo[1.1.1]pentan-1-yl}pyrrolidine-2-carboxylic Acid (CAS No. 2680520-91-4)

(2S)-1-acetyl-4-{bicyclo[1.1.1]pentan-1-yl}pyrrolidine-2-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2680520-91-4, belongs to a class of molecules that exhibit promising characteristics for further exploration in medicinal chemistry. The intricate framework of this compound, featuring a pyrrolidine core appended with an acetyl group and a bicyclo[1.1.1]pentanyl side chain, makes it a subject of considerable interest for synthetic chemists and biologists alike.

The structural complexity of (2S)-1-acetyl-4-{bicyclo[1.1.1]pentan-1-yl}pyrrolidine-2-carboxylic acid contributes to its potential utility in various pharmacological applications. The presence of the pyrrolidine ring, a common motif in bioactive molecules, suggests that this compound may interact with biological targets in a meaningful way. Furthermore, the acetyl group and the bicyclo[1.1.1]pentanyl moiety introduce additional functional sites that can be modified or exploited for enhancing specific biological activities.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders, inflammation, and other diseases. The unique scaffold of (2S)-1-acetyl-4-{bicyclo[1.1.1]pentan-1-yl}pyrrolidine-2-carboxylic acid positions it as a candidate for further investigation in these areas. For instance, studies have shown that pyrrolidine derivatives can exhibit inhibitory effects on certain enzymes and receptors involved in pain signaling and neuroinflammation.

The synthesis of (2S)-1-acetyl-4-{bicyclo[1.1.1]pentan-1-yl}pyrrolidine-2-carboxylic acid presents both challenges and opportunities for synthetic chemists. The construction of the bicyclo[1.1.1]pentanyl group requires sophisticated methodologies to achieve the desired stereochemistry and conformational stability. However, advances in organic synthesis have made it increasingly feasible to construct such complex molecules with high precision.

One of the key aspects of working with (2S)-1-acetyl-4-{bicyclo[1.1.1]pentan-1-yl}pyrrolidine-2-carboxylic acid is its stereochemical purity. The (S) configuration at the chiral center is crucial for its biological activity, and maintaining this configuration throughout the synthetic process is essential for achieving meaningful results in biological assays.

The potential applications of this compound are vast, and ongoing research is exploring its utility in various therapeutic contexts. For example, preliminary studies have suggested that derivatives of this compound may have anti-inflammatory properties by modulating key signaling pathways involved in immune responses.

The chemical properties of (2S)-1-acetyl-4-{bicyclo[1.1.1]pentan-1-yl}pyrrolidine-2-carboxylic acid also make it an interesting candidate for drug delivery systems. Its structural features could be exploited to enhance solubility or stability, which are critical factors in drug formulation.

In conclusion, (2S)-1-acetyl-4-{bicyclo[1.1.1]pentan-yl}pyrrolidine-2-carboxylic acid (CAS No. 2680520-91-4) is a promising compound with significant potential in pharmaceutical research. Its unique structure and functional groups make it an attractive candidate for further exploration in drug discovery and development.